3-(4-methoxyphenyl)-4-(4-nitrophenyl)-4,5-dihydropyrano[2,3-c]pyrazol-6(1H)-one

• IUPAC Name: 3-(4-methoxyphenyl)-4-(4-nitrophenyl)-4,5-dihydro-2H-pyrano[2,3-c]pyrazol-6-one
• InChI: InChI=1S/C19H15N3O5/c1-26-14-8-4-12(5-9-14)18-17-15(10-16(23)27-19(17)21-20-18)11-2-6-13(7-3-11)22(24)25/h2-9,15H,10H2,1H3,(H,20,21)
• InChI Key: WGQBIJUGAXFGTJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=C3C(CC(=O)OC3=NN2)C4=CC=C(C=C4)[N+](=O)[O-]
• Molecular Formula: C19H15N3O5
• Molecular Weight: 365.3 g/mol

Description

3-(4-methoxyphenyl)-4-(4-nitrophenyl)-4,5-dihydropyrano[2,3-c]pyrazol-6(1H)-one is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrano[2,3-c]pyrazoles, which have been reported to exhibit a wide range of biological activities, including anti-inflammatory, anti-cancer, and anti-microbial properties.

Mechanism of Action

The exact mechanism of action of 3-(4-methoxyphenyl)-4-(4-nitrophenyl)-4,5-dihydropyrano[2,3-c]pyrazol-6(1H)-one is not fully understood. However, studies have suggested that the compound may exert its anti-cancer effects by inducing apoptosis in cancer cells through the activation of caspase enzymes. Additionally, the compound has been reported to inhibit the activity of certain enzymes involved in the production of pro-inflammatory cytokines, which may contribute to its anti-inflammatory properties.
Biochemical and Physiological Effects:
Studies have shown that 3-(4-methoxyphenyl)-4-(4-nitrophenyl)-4,5-dihydropyrano[2,3-c]pyrazol-6(1H)-one exhibits a wide range of biochemical and physiological effects. The compound has been reported to induce cell cycle arrest and apoptosis in cancer cells, inhibit the production of pro-inflammatory cytokines, and exhibit anti-microbial properties. Additionally, the compound has been shown to exhibit antioxidant properties, which may contribute to its potential therapeutic applications.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-(4-methoxyphenyl)-4-(4-nitrophenyl)-4,5-dihydropyrano[2,3-c]pyrazol-6(1H)-one in lab experiments is its potential therapeutic applications. The compound has been shown to exhibit anti-cancer, anti-inflammatory, and anti-microbial properties, which make it a promising candidate for the development of new drugs. However, one of the limitations of using this compound in lab experiments is its limited solubility in water, which may affect its bioavailability and efficacy.

Future Directions

There are several future directions for the research on 3-(4-methoxyphenyl)-4-(4-nitrophenyl)-4,5-dihydropyrano[2,3-c]pyrazol-6(1H)-one. One direction is to further investigate the mechanism of action of the compound, which may provide insights into its potential therapeutic applications. Another direction is to explore the structure-activity relationship of pyrano[2,3-c]pyrazoles, which may lead to the development of new compounds with improved properties. Additionally, future studies may focus on the development of new drug delivery systems to improve the solubility and bioavailability of the compound.

Scientific Research Applications

3-(4-methoxyphenyl)-4-(4-nitrophenyl)-4,5-dihydropyrano[2,3-c]pyrazol-6(1H)-one has been extensively studied for its potential therapeutic applications. Several studies have reported its anti-cancer properties, with the compound exhibiting cytotoxic effects against various cancer cell lines, including breast, lung, and liver cancer cells. The compound has also been reported to exhibit anti-inflammatory properties, with studies showing its ability to inhibit the production of pro-inflammatory cytokines. Additionally, 3-(4-methoxyphenyl)-4-(4-nitrophenyl)-4,5-dihydropyrano[2,3-c]pyrazol-6(1H)-one has been reported to exhibit anti-microbial properties, with studies showing its activity against various bacterial and fungal strains.